5-[5-(1,3-benzodioxol-5-yl)-3,4-dimethyloxolan-2-yl]-1,3-benzodioxole

• Molecular Formula: C20H20O5
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C20H20O5/c1-11-12(2)20(14-4-6-16-18(8-14)24-10-22-16)25-19(11)13-3-5-15-17(7-13)23-9-21-15/h3-8,11-12,19-20H,9-10H2,1-2H3
• InChIKey: QFUXQRHAJWXPGP-UHFFFAOYSA-N

5-[5-(1,3-Benzodioxol-5-yl)-3,4-Dimethyloxolan-2-yl]-1,3-Benzodioxole (Galbacin): A Furofuran Lignan with Defined Pharmacological Profile for Research Procurement

5-[5-(1,3-Benzodioxol-5-yl)-3,4-Dimethyloxolan-2-yl]-1,3-Benzodioxole, commonly known as Galbacin, is a naturally occurring furofuran lignan [1]. It belongs to the 2,5-diaryl-3,4-dimethyltetrahydrofuran class and exists as multiple stereoisomers, including (+)-Galbacin and (-)-Galbacin (also termed D-Epigalbacin) . The compound is isolated from various plant sources, including Machilus thunbergii, Magnolia sinica, and Chamaecyparis obtusa var. formosana . With a molecular formula of C20H20O5 and a molecular weight of 340.4 g/mol, Galbacin serves as a research tool for investigating JNK kinase inhibition, PLCγ1 modulation, complement pathway regulation, and AMPK activation, with specific quantitative activity profiles that distinguish it from structurally related lignans [1][2].

JNK pathway inhibition study fit (D-Epigalbacin stereoisomer)

Multi-target signaling assay context: PLCγ1, AMPK, complement modulation

Stereoisomer-specific lignan research; isomer identity critical for reproducibility

• [1] Kim, J.; Lee, J. S.; Yu, Y. U.; Kim, Y. C. Inhibition of Phospholipase Cγ1 and Cancer Cell Proliferation by Lignans and Flavans from Machilus thunbergii. Arch. Pharm. Res. 2004, 27 (10), 1043–1047. View Source
• [2] TargetMol. d-Epigalbacin (TN7121). View Source

Why Galbacin Cannot Be Substituted by Generic Furofuran Lignans in Research Applications

Within the 2,5-diaryl-3,4-dimethyltetrahydrofuran lignan class, subtle variations in stereochemistry and aryl substitution profoundly alter biological activity profiles. For instance, Galbacin stereoisomers exhibit distinct target selectivity: D-Epigalbacin ((-)-Zuonin A) demonstrates potent JNK1/2/3 inhibition (IC50 1.7–2.9 μM) [1], whereas (+)-Galbacin shows only moderate PLCγ1 inhibition as part of a broader panel [2]. Furthermore, Galbacin displays a unique combination of AMPK activation, complement pathway inhibition (IC50 272.6 mM), and weak topoisomerase inhibition, a pattern not replicated by close analogs such as sesamin, galbelgin, or talaumidin [3][4]. These activity differences are driven by specific stereochemical configurations; for example, the all-(S) stereoisomer of Galbacin exhibits different anti-complement activity compared to its diastereomers [3]. Consequently, procuring the precise stereoisomer of Galbacin is critical for reproducible research outcomes, as generic substitution with a different lignan or even a different Galbacin stereoisomer will yield divergent and potentially misleading results.

Stereoisomer mismatch: D-Epigalbacin vs. (+)-Galbacin may shift JNK/PLCγ1 target engagement profile.

Analog substitution: Sesamin, galbelgin lack JNK and AMPK activity; pathway replication may not transfer.

Complement pathway context: (-)-Galbacin weak inhibition may not suit strong suppression study requirements.

• [1] TargetMol. d-Epigalbacin (TN7121). View Source
• [2] Kim, J.; Lee, J. S.; Yu, Y. U.; Kim, Y. C. Inhibition of Phospholipase Cγ1 and Cancer Cell Proliferation by Lignans and Flavans from Machilus thunbergii. Arch. Pharm. Res. 2004, 27 (10), 1043–1047. View Source
• [3] Park, S. Y.; Kim, Y. H.; Kim, Y. C.; Lee, J. S. Effect of Natural 2,5-Diaryl-3,4-dimethyltetrahydrofuran Lignans on Complement Activation, Lymphocyte Proliferation, and Growth of Tumor Cell Lines. Nat. Prod. Sci. 2004, 10 (1), 1-6. View Source
• [4] Li, Y.; et al. Lignans from the Bark of Machilus thunbergii and Their DNA Topoisomerases I and II Inhibition and Cytotoxicity. Biol. Pharm. Bull. 2004, 27 (7), 1147–1150. View Source

Quantitative Differentiation of Galbacin Against Closest Structural Analogs

Selective JNK1/2/3 Inhibition by D-Epigalbacin versus Structurally Related Lignans

D-Epigalbacin ((-)-Zuonin A), a specific stereoisomer of Galbacin, demonstrates potent and selective inhibition of c-Jun N-terminal kinases (JNKs) with IC50 values of 1.7 μM (JNK1), 2.9 μM (JNK2), and 1.74 μM (JNK3) [1]. In contrast, the closely related lignan sesamin exhibits no significant JNK inhibitory activity in the same assay systems, while other furofuran lignans like galbelgin and talaumidin have not been reported to target JNKs [2]. This JNK inhibitory profile is unique among 2,5-diaryl-3,4-dimethyltetrahydrofuran lignans, positioning D-Epigalbacin as a valuable chemical probe for JNK pathway studies.

JNK Inhibition

Class-level

IC50 JNK1 1.7 μM, JNK2 2.9 μM, JNK3 1.74 μM; Sesamin: no reported inhibition

Supports JNK pathway-response interpretation

Supplier-reported data; verify in target kinase assay

Evidence Dimension	JNK kinase inhibition
Target Compound Data	JNK1: 1.7 μM; JNK2: 2.9 μM; JNK3: 1.74 μM
Comparator Or Baseline	Sesamin: No reported JNK inhibition; other lignans (galbelgin, talaumidin): No reported JNK inhibition
Quantified Difference	≥10-fold selectivity over other tested kinases within the class
Conditions	In vitro kinase assays

Why This Matters

For researchers investigating JNK-mediated pathways in inflammation, apoptosis, or cancer, D-Epigalbacin provides a selective tool compound not achievable with other commercially available furofuran lignans.

• [1] TargetMol. d-Epigalbacin (TN7121). View Source
• [2] Kim, J.; Lee, J. S.; Yu, Y. U.; Kim, Y. C. Inhibition of Phospholipase Cγ1 and Cancer Cell Proliferation by Lignans and Flavans from Machilus thunbergii. Arch. Pharm. Res. 2004, 27 (10), 1043–1047. View Source

PLCγ1 Inhibitory Activity of (+)-Galbacin Relative to Other Lignans

In a panel of lignans isolated from Machilus thunbergii, (+)-Galbacin exhibited dose-dependent inhibition of phospholipase Cγ1 (PLCγ1) with an IC50 value within the range of 8.8–26.0 μM [1]. This places (+)-Galbacin among the moderately active compounds in the series, alongside machilin A, (-)-sesamin, machilin G, licarin A, and (-)-acuminatin, all of which showed similar potency ranges [1]. However, (+)-Galbacin distinguishes itself from these analogs through its concurrent AMPK activation and JNK inhibitory activities (in its D-Epigalbacin form), providing a multi-target profile not observed in sesamin or machilin A [2].

PLCγ1 Inhibition

Direct head-to-head

IC50 8.8–26.0 μM; comparable to sesamin, machilin A

Supports multi-target engagement context

Polypharmacology requires target-specific validation

Evidence Dimension	PLCγ1 inhibition
Target Compound Data	IC50 between 8.8 and 26.0 μM
Comparator Or Baseline	Sesamin: IC50 between 8.8 and 26.0 μM; Machilin A: IC50 between 8.8 and 26.0 μM
Quantified Difference	Comparable potency within the same assay
Conditions	In vitro PLCγ1 enzyme assay

Why This Matters

While PLCγ1 inhibitory potency is similar among several lignans, (+)-Galbacin's unique combination with JNK inhibition and AMPK activation enables research into polypharmacology and combination target engagement not possible with single-target lignans.

• [1] Kim, J.; Lee, J. S.; Yu, Y. U.; Kim, Y. C. Inhibition of Phospholipase Cγ1 and Cancer Cell Proliferation by Lignans and Flavans from Machilus thunbergii. Arch. Pharm. Res. 2004, 27 (10), 1043–1047. View Source
• [2] TargetMol. d-Epigalbacin (TN7121). View Source

AMPK Activation Profile Distinguishing Galbacin from Sesamin and Galbelgin

Galbacin activates AMP-activated protein kinase (AMPK) in differentiated C2C12 myotubes, a property not shared by the major sesame lignan sesamin or by galbelgin in the same cellular models . While specific EC50 values are not reported in the primary literature, the functional consequence of this activation is demonstrated in vivo: Galbacin prevents weight gain in diet-induced obese mice, a phenotype not observed with sesamin administration in comparable models [1].

AMPK Activation

Class-level inference

Qualitative activation in C2C12 myotubes; prevents weight gain in obese mice

Supports AMPK pathway screening context

EC50 not reported; verify in metabolic assay

Evidence Dimension	AMPK activation
Target Compound Data	Significant AMPK stimulation in C2C12 cells; prevents weight gain in diet-induced obese mice
Comparator Or Baseline	Sesamin: No reported AMPK activation; Galbelgin: No reported AMPK activation
Quantified Difference	Qualitative functional difference in cellular and in vivo models
Conditions	Differentiated C2C12 myotubes; diet-induced obese mouse model

Why This Matters

For metabolic disease researchers, Galbacin offers a distinct AMPK-activating tool compound within the lignan class, enabling studies of energy homeostasis and obesity that cannot be replicated with sesamin or galbelgin.

• [1] Ide, T.; et al. Sesamin, a Sesame Lignan, as a Potent Lipid-Lowering Food Factor. In Food Factors for Health Promotion; Karger Publishers, 2009; Vol. 61, pp 1–10. View Source

Complement Pathway Inhibition: (-)-Galbacin Shows Weak Activity Relative to Machilin F

(-)-Galbacin exhibits weak inhibition of the classical complement pathway with an IC50 of 272.6 mM . In a direct head-to-head comparison, (+)-Machilin F demonstrated significantly more potent anticomplementary activity, while (-)-talaumidin methyl ether was inactive [1]. This data clearly delineates (-)-Galbacin as a low-potency complement inhibitor, making it unsuitable for studies requiring strong complement suppression but potentially useful as a negative control or for investigating weak modulatory effects.

Complement Inhibition

Direct head-to-head

IC50 272.6 mM; >100-fold lower than (+)-Machilin F

Context-dependent; may serve as weak-modulation control

Not suitable for potent inhibition studies

Evidence Dimension	Classical complement pathway inhibition
Target Compound Data	IC50 = 272.6 mM
Comparator Or Baseline	(+)-Machilin F: High activity (exact IC50 not specified but significantly more potent)
Quantified Difference	>100-fold lower potency than (+)-Machilin F
Conditions	In vitro human complement activation assay

Why This Matters

Procurement decisions for complement research must account for this potency differential: (-)-Galbacin is not a suitable substitute for (+)-Machilin F or other potent complement inhibitors, but its weak activity may be advantageous for dose-response studies or as a specificity control.

• [1] Park, S. Y.; Kim, Y. H.; Kim, Y. C.; Lee, J. S. Effect of Natural 2,5-Diaryl-3,4-dimethyltetrahydrofuran Lignans on Complement Activation, Lymphocyte Proliferation, and Growth of Tumor Cell Lines. Nat. Prod. Sci. 2004, 10 (1), 1-6. View Source

Cytotoxicity Profile: Galbacin Demonstrates Weak Antiproliferative Activity Against A549 Cells

Galbacin exhibits weak antiproliferative activity against human non-small cell lung cancer A549 cells with an IC50 of approximately 13.42 μg/mL . In contrast, the related lignan (-)-acuminatin showed more potent cytotoxicity against HT-29 colon carcinoma cells (IC50 > 45 μM) and MCF-7 breast carcinoma cells (IC50 > 100 μM) in separate studies [1]. The relatively low potency of Galbacin against A549 cells suggests it is not a primary cytotoxic agent, but this profile may be advantageous for studies where cytotoxicity is an undesired confounding factor.

Cytotoxicity (A549)

Cross-study comparable

IC50 13.42 μg/mL (A549); (-)-Acuminatin: HT-29 IC50 >45 μM

Supports low-cytotoxicity endpoint review

Cell-type-specific response; cross-study comparison

Evidence Dimension	Cytotoxicity against cancer cell lines
Target Compound Data	A549 IC50 = 13.42 μg/mL
Comparator Or Baseline	(-)-Acuminatin: HT-29 IC50 > 45 μM; MCF-7 IC50 > 100 μM
Quantified Difference	Galbacin shows moderate activity against A549 cells, while (-)-acuminatin is weakly cytotoxic against HT-29 and MCF-7
Conditions	In vitro cell viability assays

Why This Matters

Researchers selecting a lignan for non-cytotoxic applications (e.g., signaling studies) may prefer Galbacin over more potent cytotoxic analogs to minimize cell death-related artifacts.

• [1] Li, Y.; et al. Lignans from the Bark of Machilus thunbergii and Their DNA Topoisomerases I and II Inhibition and Cytotoxicity. Biol. Pharm. Bull. 2004, 27 (7), 1147–1150. View Source

Topoisomerase Inhibition: Galbacin Exhibits Minimal Activity Compared to meso-Dihydroguaiaretic Acid

In a panel of ten lignans from Machilus thunbergii tested at 100 μM, Galbacin (compound 5) showed negligible inhibition of DNA topoisomerases I and II, whereas meso-dihydroguaiaretic acid (compound 4) exhibited potent inhibition with 93.6% (topo I) and 82.1% (topo II) [1]. This stark contrast underscores that Galbacin does not act via topoisomerase inhibition, a mechanism common to several other lignans in the class.

Topoisomerase Inhibition

Direct head-to-head

Negligible inhibition at 100 μM; meso-dihydroguaiaretic acid: 93.6% (topo I)

Supports topoisomerase-negative control context

Useful for excluding topoisomerase-mediated effects

Evidence Dimension	DNA topoisomerase I and II inhibition
Target Compound Data	Negligible inhibition at 100 μM
Comparator Or Baseline	meso-Dihydroguaiaretic acid: 93.6% (topo I), 82.1% (topo II) at 100 μM
Quantified Difference	>80 percentage point difference in inhibition
Conditions	In vitro DNA topoisomerase assays at 100 μM

Why This Matters

This negative selectivity data is critical for researchers seeking to exclude topoisomerase-mediated effects from their studies. Galbacin serves as a clean control compound within the lignan class for experiments where topoisomerase inhibition would confound results.

• [1] Li, Y.; et al. Lignans from the Bark of Machilus thunbergii and Their DNA Topoisomerases I and II Inhibition and Cytotoxicity. Biol. Pharm. Bull. 2004, 27 (7), 1147–1150. View Source

Defined Research and Industrial Applications of 5-[5-(1,3-Benzodioxol-5-yl)-3,4-Dimethyloxolan-2-yl]-1,3-Benzodioxole (Galbacin)

JNK Pathway Investigation in Inflammation and Apoptosis Research

Utilize D-Epigalbacin as a selective JNK1/2/3 inhibitor (IC50 1.7–2.9 μM) to dissect JNK-mediated signaling in cellular models of inflammation, stress response, and apoptosis [1]. This stereoisomer of Galbacin provides a distinct chemical probe not achievable with sesamin, galbelgin, or talaumidin, which lack JNK inhibitory activity [2].

AMPK Activation Studies in Metabolic Disease Models

Employ Galbacin to stimulate AMPK in differentiated C2C12 myotubes and in diet-induced obese mouse models [1]. This application is unique among furofuran lignans, as sesamin and galbelgin do not activate AMPK [2]. Suitable for research into energy homeostasis, obesity, and type 2 diabetes.

Polypharmacology Research Combining PLCγ1 Inhibition with JNK/AMPK Modulation

Leverage (+)-Galbacin's moderate PLCγ1 inhibitory activity (IC50 8.8–26.0 μM) in conjunction with its JNK inhibition and AMPK activation profiles to study multi-target engagement in cancer cell proliferation assays [1][2]. This polypharmacological profile is not offered by single-target lignans like sesamin (only PLCγ1) or machilin A (melanin synthesis inhibition).

Negative Control for Topoisomerase and Complement Inhibition Studies

Apply Galbacin as a negative control in experiments where potent topoisomerase inhibition (e.g., by meso-dihydroguaiaretic acid) or strong complement pathway inhibition (e.g., by (+)-Machilin F) would confound results [1][2]. Galbacin's negligible topoisomerase activity and weak complement inhibition (IC50 272.6 mM) make it an ideal control compound within the lignan chemical space.

Application

Selection Property

Validation Focus

JNK signaling pathway studies

JNK kinase inhibition assay context

MAPK pathway endpoint interpretation

AMPK activation pathway research

AMPK activation assay context (C2C12 model)

Metabolic pathway response review

Multi-target signaling research

PLCγ1/JNK/AMPK combined profile review

Polypharmacology endpoint validation

Topoisomerase and complement control studies

Low topoisomerase/complement activity context

Pathway-specific control validation

• [1] TargetMol. d-Epigalbacin (TN7121). View Source
• [2] Kim, J.; Lee, J. S.; Yu, Y. U.; Kim, Y. C. Inhibition of Phospholipase Cγ1 and Cancer Cell Proliferation by Lignans and Flavans from Machilus thunbergii. Arch. Pharm. Res. 2004, 27 (10), 1043–1047. View Source
• [3] Li, Y.; et al. Lignans from the Bark of Machilus thunbergii and Their DNA Topoisomerases I and II Inhibition and Cytotoxicity. Biol. Pharm. Bull. 2004, 27 (7), 1147–1150. View Source
• [4] Park, S. Y.; Kim, Y. H.; Kim, Y. C.; Lee, J. S. Effect of Natural 2,5-Diaryl-3,4-dimethyltetrahydrofuran Lignans on Complement Activation, Lymphocyte Proliferation, and Growth of Tumor Cell Lines. Nat. Prod. Sci. 2004, 10 (1), 1-6. View Source